Cas no 2640978-36-3 (N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2640978-36-3
• MF: C₁₇H₂₇N₃O₂S₂
• MW: 369.545181512833
• CID: 5317032
• PubChem ID: 155800545
• Update Time: 2025-10-28

N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide
• F6752-3463
• 2640978-36-3
• AKOS040723876
• N-[1-[(2-Cyclopentyl-4-thiazolyl)methyl]-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C17H27N3O2S2/c21-24(22,16-7-8-16)19-14-6-3-9-20(10-14)11-15-12-23-17(18-15)13-4-1-2-5-13/h12-14,16,19H,1-11H2
• InChI Key： DFKUSNATMAFBMC-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(CC3=CSC(C4CCCC4)=N3)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 369.15446946g/mol
• Monoisotopic Mass: 369.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.4±60.0 °C(Predicted)
• pka: 10.78±0.20(Predicted)

Additional information on N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide

Professional Introduction to N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide (CAS No. 2640978-36-3)

N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide, identified by its CAS number 2640978-36-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a cyclopentyl group and a 1,3-thiazole moiety, contribute to its unique chemical properties and biological interactions.

The< strong>N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide structure combines a piperidine ring with a cyclopropane sulfonamide moiety, creating a scaffold that is both rigid and flexible. This combination of structural elements has been explored in recent years for its potential in modulating various biological pathways. The< strong>1,3-thiazole ring is known for its stability and ability to engage in hydrogen bonding, making it a valuable component in drug design. Additionally, the< strong>cyclopentyl group introduces steric hindrance, which can influence the compound's binding affinity and selectivity.

In the context of contemporary pharmaceutical research, sulfonamides have garnered attention for their role as bioisosteres in drug development. Bioisosterism involves the replacement of one functional group with another that has similar physical or chemical properties but different electronic characteristics. This approach can lead to improved pharmacokinetic profiles, such as enhanced solubility or reduced metabolic clearance. The< strong>N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide molecule exemplifies this principle by incorporating bioisosteric elements that may enhance its bioavailability and target specificity.

The< strong>cyclopropane sulfonamide moiety in this compound is particularly noteworthy due to its potential to interact with biological targets in a unique manner. Cyclopropane rings are known for their ability to induce conformational constraints in proteins, which can lead to altered binding affinities. This feature has been exploited in the development of novel therapeutic agents that exhibit high selectivity for specific biological receptors. The< strong>piperidine ring further contributes to the compound's complexity by providing a platform for further functionalization and derivatization.

Recent studies have highlighted the importance of sulfonamides in addressing various therapeutic challenges. For instance, sulfonamides have been shown to exhibit inhibitory activity against enzymes and receptors involved in inflammatory responses, metabolic disorders, and infectious diseases. The< strong>N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide molecule has been investigated for its potential role in modulating these pathways, with preliminary findings suggesting promising activity in preclinical models.

The synthesis of< strong>N-{1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]piperidin-3-yl}cyclopropanesulfonamide involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key steps include the formation of the< strong>cyclopentyl group via cyclopropanation reactions and the integration of the< strong>1,3-thiazole ring through cyclization processes. These synthetic strategies are often employed to achieve high yields and purity levels, which are crucial for pharmaceutical applications.

The pharmacological profile of< strong>N-{1-[ (2-cyclopentyl - 1 , 3 - thiazol - 4 - yl ) methyl ] piperidin - 3 - yl } cyc lo pro pan esul fon am ide has been evaluated through both computational modeling and experimental assays. Computational studies have predicted favorable binding interactions with target proteins, while experimental data have provided insights into its metabolic stability and pharmacokinetic behavior. These combined approaches are essential for understanding how the compound behaves within biological systems and for guiding further optimization efforts.

The potential applications of< strong>N-{[ ( 2 - cyc lo pent yl - 1 , 3 - thia z ol - 4 - yl ) m eth yl ] piper idin - 3 - yl } cyc lo pro pan esul fon am ide extend beyond traditional therapeutic areas. For example, its structural features make it a candidate for use as an intermediate in the synthesis of more complex drug candidates or as a tool compound for exploring novel biological mechanisms. The versatility of sulfonamides allows them to be tailored for specific applications, making them valuable assets in medicinal chemistry libraries.

In conclusion,< strong>N-{[ ( 2 - cyc lo pent yl - 1 , 3 - thia z ol - 4 - yl ) m eth yl ] piper idin - 3 - yl } cyc lo pro pan esul fon am ide (CAS No.< strong>2640978- 36 - 3), with its unique structural composition and promising biological activities, represents a significant advancement in pharmaceutical chemistry. The integration of< strong>cyclopentyl,< strong>piperidine,and1 , 3 - thia z ol moieties into a single molecular framework demonstrates the potential for innovative drug design strategies. As research continues to uncover new therapeutic targets and mechanisms，compounds like this one will play an increasingly important role in addressing unmet medical needs.